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Cat. No.: B12369841

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hsd17B13-IN-22 is a potent and selective inhibitor of 17p-Hydroxysteroid Dehydrogenase 13
(HSD17B13), a liver-specific, lipid droplet-associated enzyme implicated in the pathogenesis of
chronic liver diseases such as non-alcoholic fatty liver disease (NAFLD) and non-alcoholic
steatohepatitis (NASH).[1][2][3][4] Genetic studies have revealed that loss-of-function variants
in the HSD17B13 gene are protective against the progression of these diseases, highlighting
HSD17B13 as a promising therapeutic target.[2][5] Hsd17B13-IN-22, also known as BI-3231,
provides a critical pharmacological tool for investigating the role of HSD17B13 in lipid droplet
dynamics and its potential as a therapeutic intervention.[6][7][8]

These application notes provide detailed protocols for utilizing Hsd17B13-IN-22 to study its
effects on lipid droplet metabolism in hepatocytes.

Quantitative Data

The inhibitory activity of Hsd17B13-IN-22 (BI-3231) has been characterized in both
biochemical and cellular assays.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12369841?utm_src=pdf-interest
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://journals.physiology.org/doi/abs/10.1152/ajpcell.00413.2023
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://scholars.houstonmethodist.org/en/publications/role-of-hsd17b13-in-the-liver-physiology-and-pathophysiology/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://www.researchgate.net/figure/HSD17B13-promotes-the-accumulation-of-intracellular-lipid-droplets-and-causes-hepatocyte_fig3_360639276
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c01884
https://pubmed.ncbi.nlm.nih.gov/38223924/
https://www.medchemexpress.com/bi-3231.html
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Assay Type Target IC50 Reference
) ) Human HSD17B13
Biochemical Assay 1nM [8]
(hHSD17B13)

) ) Mouse HSD17B13
Biochemical Assay 13 nM [8]
(mHSD17B13)

Human HSD17B13 o
Cellular Assay (hHSD17B13) Double-digit nM [6]

Signaling Pathway

HSD17B13 is involved in hepatic lipid metabolism and its expression is regulated by key
transcription factors. Inhibition of HSD17B13 by Hsd17B13-IN-22 is expected to modulate
downstream lipid metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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